N-[2-(2,4-dichlorophenyl)ethyl]-1-ethyl-4-piperidinamine

• IUPAC Name: N-[2-(2,4-dichlorophenyl)ethyl]-1-ethylpiperidin-4-amine
• InChI: InChI=1S/C15H22Cl2N2/c1-2-19-9-6-14(7-10-19)18-8-5-12-3-4-13(16)11-15(12)17/h3-4,11,14,18H,2,5-10H2,1H3
• InChI Key: HLRCQXKPKBPUIK-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC(CC1)NCCC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C15H22Cl2N2
• Molecular Weight: 301.3 g/mol

Description

N-[2-(2,4-dichlorophenyl)ethyl]-1-ethyl-4-piperidinamine, also known as deschloroketamine (DCK), is a dissociative anesthetic drug that belongs to the arylcyclohexylamine class. It was first synthesized in the late 1970s and has gained popularity in recent years as a research chemical.

Mechanism of Action

DCK acts on the N-methyl-D-aspartate (NMDA) receptors in the brain, which are involved in the regulation of memory and learning. It blocks the activity of these receptors, leading to a dissociative state where the user feels disconnected from their surroundings.
Biochemical and Physiological Effects:
DCK has been shown to have a range of biochemical and physiological effects. It can cause sedation, analgesia, and dissociation. It also has the potential to cause hallucinations, delusions, and paranoia.

Advantages and Limitations for Lab Experiments

One advantage of using DCK in lab experiments is that it has a similar chemical structure to other dissociative anesthetics, making it a useful tool for studying the effects of this class of drugs. However, one limitation is that there is limited research available on the long-term effects of DCK use, making it difficult to fully understand its potential risks.

Future Directions

There are several future directions for research on DCK. One area of interest is its potential therapeutic use in the treatment of depression and anxiety disorders. Another area of research is the development of new analogs of DCK with improved therapeutic properties. Additionally, more research is needed to fully understand the long-term effects of DCK use and its potential risks.

Synthesis Methods

DCK can be synthesized through a multi-step process involving the reaction of 2,4-dichlorophenethylamine with 1-ethylpiperidin-4-one in the presence of a reducing agent. The resulting product is then purified through recrystallization.

Scientific Research Applications

DCK has been used in scientific research to study its effects on the central nervous system. It has been shown to have similar properties to other dissociative anesthetics such as ketamine and phencyclidine. Studies have also shown that DCK has potential therapeutic applications in the treatment of depression and anxiety disorders.